CID 6336554

• InChI: InChI=1S/Al.Ca.K.Na.3H2O.Si/h;;;;3*1H2
• InChI Key: JYIBXUUINYLWLR-UHFFFAOYSA-N
• Canonical SMILES: O.O.O.[Na].[Al].[Si].[K].[Ca]
• Molecular Formula: AlCaH6KNaO3Si
• DSSTOX Substance ID: DTXSID501019924
• Molecular Weight: 211.28 g/mol
• Physical Description: Off-white or green odorless granules; [Clack MSDS]
• CAS No.: 12173-10-3

Description

CID 6336554 is a natural zeolite mineral, belonging to the heulandite group. It is one of the most abundant zeolites and is characterized by its high porosity and absorbency. The structure of clinoptilolite consists of an outer framework of silica and alumina tetrahedra, within which water molecules and exchangeable cations (e.g., calcium, potassium, sodium) migrate freely . This unique structure makes clinoptilolite stable under high temperatures and acidic conditions, which contributes to its wide range of applications .

Scientific Research Applications

CID 6336554 has a wide range of scientific research applications due to its unique properties. In chemistry, it is used as a catalyst and photocatalyst for various reactions . In biology and medicine, clinoptilolite is used for its ion exchange properties to remove heavy metals and toxins from the body . It is also used in agriculture to improve soil quality and in aquaculture to maintain water quality . In industry, clinoptilolite is used for water and air purification, as well as in the production of bioactive materials .

Mechanism of Action

Target of Action

Clinoptilolite, a member of the zeolite family, primarily targets pollutants and toxins in the environment due to its high porosity and absorbency . It is also known to interact with transition metal cations through ion exchange .

Mode of Action

The mode of action of clinoptilolite involves chemisorption or complexation of cations and/or oxide precipitation onto its surface . This interaction is facilitated by its high porosity and absorbency, which allows it to bind and immobilize various compounds . Furthermore, clinoptilolite can be used as a self-photocatalyst or as a support for photoactive materials that increase the photoactivity of transition metals .

Biochemical Pathways

Clinoptilolite’s action primarily affects environmental biochemical pathways. Its ion-exchange and adsorption properties enable it to bind and immobilize pollutants, thereby reducing their bioavailability and mitigating their harmful effects . The exact biochemical pathways affected can vary depending on the specific compounds targeted.

Result of Action

The primary result of clinoptilolite’s action is the reduction of pollutants and toxins in the environment. By binding and immobilizing these compounds, clinoptilolite can mitigate their harmful effects . In addition, it has been observed to have detoxification, antioxidant effects, release of trace elements, and positive influence on the microbiota status in the intestine .

Action Environment

Clinoptilolite’s action is influenced by various environmental factors. Its stability under high temperatures and acidic conditions allows it to function effectively in a wide range of environments . Furthermore, its efficacy can be enhanced through modifications such as increasing its hydrophobicity .

Future Directions

The benefits of using machine learning techniques, such as neural networks, represent a paradigm shift in the way advancements are made in this field. The application of a specific natural zeolite material, clinoptilolite, has been documented in veterinary and human medicine. Due to a number of positive effects on health, including detoxification properties, the usage of clinoptilolite-based products in vivo has increased enormously.

Biochemical Analysis

Biochemical Properties

Clinoptilolite has been used as an efficient and stable photocatalytic material . It can be used individually as a self-photocatalyst, as well as with modifications such as increasing its hydrophobicity to enhance its photocatalytic efficiency . Furthermore, Clinoptilolite is applied as a support for photoactive materials that increase the photoactivity of transition metals .

Cellular Effects

Clinoptilolite has been observed to have several effects on cells. For instance, it has been found to reduce the number of viable cells, DNA synthesis, and activity of EGF-R, PKB/Akt, and NFκB, while increasing apoptosis in cells that were cultured in medium supplemented with Clinoptilolite . These effects might be due to the adsorption of some serum components such as EGF to Clinoptilolite .

Molecular Mechanism

It is known that its structure consists of an outer framework of silica and alumina tetrahedra, within which water molecules and exchangeable cations (e.g., calcium, potassium, sodium) migrate freely .

Temporal Effects in Laboratory Settings

It is known that Clinoptilolite is stable under high temperatures and acidic conditions , suggesting that it may have long-term stability in laboratory settings.

Dosage Effects in Animal Models

In animal models, Clinoptilolite has been observed to have detoxification properties . For example, in lead poisoned mice, dietary administration of Clinoptilolite effectively reduced the accumulation of lead in the liver, kidneys, and bones .

Metabolic Pathways

It is known that Clinoptilolite has a strong exchange affinity for ammonium (NH4+), which suggests that it may interact with enzymes or cofactors involved in nitrogen metabolism .

Transport and Distribution

Due to its high porosity and absorbency , it is likely that Clinoptilolite can be transported and distributed within cells and tissues.

Preparation Methods

Synthetic Routes and Reaction Conditions: CID 6336554 can be synthesized using various methods, including hydrothermal synthesis, ion exchange, and solid-state reactions. The hydrothermal technique involves the use of water as a solvent and a base as a mineralizer. This method provides a high-quality product but requires expensive autoclaves and the disposal of corrosive slurries . Ion exchange methods involve the chemisorption or complexation of transition metal cations onto the clinoptilolite surface . Solid-state reactions typically involve the calcination of aluminosilicate precursors at high temperatures to form clinoptilolite crystals .

Industrial Production Methods: Industrial production of clinoptilolite often involves mining natural deposits, followed by crushing, milling, and sieving to obtain the desired particle size. The natural zeolite is then subjected to various treatments, such as acid or alkali treatment, to enhance its properties . These treatments improve the textural properties and increase the material’s efficiency in various applications.

Chemical Reactions Analysis

Types of Reactions: CID 6336554 undergoes several types of chemical reactions, including ion exchange, adsorption, and photocatalytic reactions. Ion exchange reactions involve the replacement of exchangeable cations within the clinoptilolite structure with other cations from a solution . Adsorption reactions occur when molecules adhere to the surface of clinoptilolite, making it useful for removing pollutants from water and air . Photocatalytic reactions involve the activation of clinoptilolite by light, leading to the degradation of organic pollutants .

Common Reagents and Conditions: Common reagents used in ion exchange reactions with clinoptilolite include solutions of sodium, potassium, calcium, and transition metal salts . Adsorption reactions typically occur under ambient conditions, while photocatalytic reactions require light sources such as UV or visible light .

Major Products Formed: The major products formed from ion exchange reactions are modified clinoptilolite with different cation compositions . Adsorption reactions result in the removal of pollutants from the environment, while photocatalytic reactions produce less hazardous byproducts or completely mineralize the pollutants .

Comparison with Similar Compounds

CID 6336554 is often compared with other zeolites, such as heulandite, mordenite, and chabazite. While all these zeolites have similar structures and properties, clinoptilolite is unique due to its higher silica content, which makes it more stable under acidic conditions . Heulandite, for example, has a lower silica content and is less stable in acidic environments . Mordenite and chabazite also have different structural frameworks, which affect their ion exchange and adsorption properties . This compound’s combination of high stability, porosity, and ion exchange capacity makes it particularly versatile and effective for a wide range of applications .